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Compound of Interest

Compound Name: Silver phosphide

Cat. No.: B1148178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stoichiometry, phase equilibria,

and synthesis of compounds within the silver-phosphorus (Ag-P) binary system. The

information is compiled from key crystallographic and phase diagram assessments, offering a

valuable resource for materials science, inorganic chemistry, and drug development research.

Stoichiometry of Silver Phosphide Compounds
The Ag-P system is characterized by the formation of several stable intermetallic compounds.

The primary stoichiometries that have been experimentally identified and characterized are

AgP₂, Ag₃P, and Ag₃P₁₁[1].

A summary of the known silver phosphide compounds and their basic properties is presented

in Table 1.

Table 1: Known Silver Phosphide Compounds and their Properties
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Compound
Formula

IUPAC Name
Molecular Weight (
g/mol )

CAS Number

AgP₂ Silver Diphosphide 170.82 12002-82-3

Ag₃P Trisilver Phosphide 354.58 12002-82-3

Ag₃P₁₁
Trisilver

Undecaphosphide
664.44 Not available

The Ag-P Binary Phase Diagram
The phase relationships in the silver-phosphorus system have been thermodynamically

assessed, providing a comprehensive phase diagram[1]. The diagram illustrates the stability of

different phases as a function of temperature and composition.

A schematic representation of the logical relationships within the Ag-P phase diagram is

provided below. This diagram highlights the key phases and their transitions.
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Logical Relationships in the Ag-P System

High Temperature
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Caption: Logical flow of phase formation in the Ag-P system.

Crystallographic Data
The crystal structures of the identified silver phosphide compounds have been determined

through single-crystal X-ray diffraction studies. A summary of the crystallographic data is

presented in Table 2.

Table 2: Crystallographic Data for Silver Phosphide Compounds
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Compo
und

Crystal
System

Space
Group

a (Å) b (Å) c (Å) β (°)
Referen
ce

AgP₂
Monoclini

c
P2₁/c 6.218 5.056 7.804 113.48 [1]

Ag₃P₁₁ Triclinic P-1 8.916 10.024 5.845
α=99.27,

γ=103.55
[2]

Note: Detailed crystallographic data for Ag₃P is not readily available in the reviewed literature.

Experimental Protocols
Synthesis of Silver Phosphide Compounds
The synthesis of silver phosphide compounds typically involves direct reaction of the

constituent elements at elevated temperatures in a controlled environment.

The synthesis of AgP₂ has been reported by the direct reaction of silver and red phosphorus[1].
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Preparation

Reaction

Characterization

Start: High Purity Ag and Red P

Mix Stoichiometric Amounts

Seal in Evacuated Silica Tube

Heat to 500-1000 °C
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Caption: General workflow for the experimental determination of a binary phase diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1148178?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
This technical guide has summarized the key information regarding the stoichiometry and

phase diagram of the silver-phosphorus system. The existence of the intermetallic compounds

AgP₂, Ag₃P, and Ag₃P₁₁ has been established, with crystallographic data available for AgP₂ and

Ag₃P₁₁. The synthesis of these compounds is typically achieved through high-temperature

reactions of the constituent elements. The determination of the Ag-P phase diagram relies on a

combination of thermal analysis, X-ray diffraction, and microscopic techniques. This

compilation of data serves as a foundational resource for further research and development in

areas utilizing silver phosphide compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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